(S,R,S)-AHPC-Me-CO-CH2-PEG3-NH2

• IUPAC Name: (2S,4R)-1-[(2S)-2-[[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]acetyl]amino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[(1S)-1-[4-(4-methyl-1,3-thiazol-5-yl)phenyl]ethyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C31H47N5O7S/c1-20(22-6-8-23(9-7-22)27-21(2)33-19-44-27)34-29(39)25-16-24(37)17-36(25)30(40)28(31(3,4)5)35-26(38)18-43-15-14-42-13-12-41-11-10-32/h6-9,19-20,24-25,28,37H,10-18,32H2,1-5H3,(H,34,39)(H,35,38)/t20-,24+,25-,28+/m0/s1
• InChI Key: SIIIUIAOOHNPNB-MPLXTJOBSA-N
• Canonical SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)C(C)NC(=O)C3CC(CN3C(=O)C(C(C)(C)C)NC(=O)COCCOCCOCCN)O
• Isomeric SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)[C@H](C)NC(=O)[C@@H]3C[C@H](CN3C(=O)[C@H](C(C)(C)C)NC(=O)COCCOCCOCCN)O
• Molecular Formula: C31H47N5O7S
• Molecular Weight: 633.8 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves determining the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques used can include X-ray crystallography and NMR spectroscopy.

Chemical Reactions Analysis

This involves studying how the compound reacts with other compounds. It includes the conditions of the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This includes the compound’s melting point, boiling point, solubility, optical activity, and reactivity.

Scientific Research Applications

Nitrogen-doped Hierarchical Porous Carbon

• Application : This study discusses the synthesis of nitrogen-doped hierarchical porous carbon (NHPC) materials using a chitosan/polyethylene glycol blend, demonstrating its application in high-performance supercapacitors.
• Reference : (Ba, Pan, Pi, Zhao, & Mi, 2018).

Diatomite/CNTs/PEG Composite PCMs

• Application : Research on diatomite/carbon nanotubes/polyethylene glycol (CNTs/PEG) composite phase change materials (PCMs) for enhanced thermal conductivity and energy storage properties.
• Reference : (Sari, Sari, Biçer, Al-Sulaiman, Karaipekli, & Tyagi, 2018).

Mesoporous Silica with PEG

• Application : Development of modified mesoporous silica filled with PEG as a shape-stabilized phase change material, improving thermal energy storage performance.
• Reference : (Feng, Feng, Li, Zang, Wang, & Zhang, 2020).

Peptide and Protein PEGylation

• Application : Discussing the chemistry of PEGylation for peptides and proteins, highlighting its importance in pharmaceutical and biotechnical applications.
• Reference : (Roberts, Bentley, & Harris, 2002).

PEG/SiO2 Composites for Thermal Energy

• Application : Study on polyethylene glycol/silicon dioxide (PEG/SiO2) composites for phase change characteristics, focusing on thermal energy storage applications.
• Reference : (Lihong, Jing-ruo, Zhou, Zhu, Cao, & Tang, 2014).

PEG/Silica Phase-Change Microcapsules

• Application : Development of polyethylene glycol/silica phase-change microcapsules (PEG@SiO2-MEPCM) for enhanced heat energy-storage performance.
• Reference : (Sun, Sun, Zhang, Liu, Wu, & Wang, 2021).

PEG/EP Phase Change Materials

• Application : Creation of form-stable phase change materials (FS-PCM) using polyethylene glycol and epoxy resin, with applications in thermal management and storage.
• Reference : (Wu, Lao, Fu, Su, Liu, & Jin, 2020).

Mechanism of Action

This is typically used in the context of bioactive compounds and drugs, and describes how the compound interacts with biological systems.

Safety and Hazards

This involves identifying any risks associated with handling the compound, such as toxicity, flammability, and environmental impact.